3-Chloro-4-cyclopropoxy-2-ethylpyridine

Alkoxypyridine SAR Oral pharmacokinetics S1P1 receptor agonist
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H12ClNO
Molecular Weight 197.66 g/mol
Cat. No. B14828303
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Technical Parameters


Basic Identity
Product Name3-Chloro-4-cyclopropoxy-2-ethylpyridine
Molecular FormulaC10H12ClNO
Molecular Weight197.66 g/mol
Structural Identifiers
SMILESCCC1=NC=CC(=C1Cl)OC2CC2
InChIInChI=1S/C10H12ClNO/c1-2-8-10(11)9(5-6-12-8)13-7-3-4-7/h5-7H,2-4H2,1H3
InChIKeyIGEULUSJYGAXJT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Overview


3-Chloro-4-cyclopropoxy-2-ethylpyridine (CAS 1243396-96-4) is a trisubstituted pyridine derivative with the molecular formula C₁₀H₁₂ClNO and a molecular weight of 197.66 g/mol . The compound features a chlorine atom at the 3-position, a cyclopropoxy ether at the 4-position, and an ethyl group at the 2-position of the pyridine ring . It belongs to the class of halogenated alkoxypyridines, a structural family that has demonstrated utility as synthetic intermediates in medicinal chemistry and as building blocks for drug discovery programs targeting S1P₁ receptors, kinase inhibitors, and other pharmacologically relevant scaffolds [1]. The compound is catalogued by multiple research chemical suppliers with typical purities of 95–98% and is exclusively intended for research and development purposes .

Synthetic intermediate for medicinal chemistry building blocks
4-Alkoxypyridine scaffold with reported oral PK class context
Regioisomer-specific 3-chloro handle enables orthogonal functionalization

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Why Analogs Cannot Substitute


Trisubstituted pyridines bearing chloro, cyclopropoxy, and ethyl substituents exist as multiple regioisomers with the identical molecular formula (C₁₀H₁₂ClNO, MW 197.66), including 3-chloro-5-cyclopropoxy-2-ethylpyridine (CAS 1243463-20-8), 2-chloro-4-cyclopropoxy-3-ethylpyridine (CAS 1243467-59-5), and 4-chloro-3-cyclopropoxy-2-ethylpyridine . These regioisomers are not functionally interchangeable. The position of the nitrogen atom relative to the substituents on the pyridine ring fundamentally alters electronic distribution, nucleophilic substitution reactivity, and—when incorporated into bioactive scaffolds—pharmacokinetic behavior [1]. Published SAR studies on alkoxypyridine-based S1P₁ receptor agonists demonstrate that the pyridine nitrogen position (2-, 3-, or 4-substituted) dictates oral half-life and pharmacological duration of action, with 3- and 4-substituted pyridines exhibiting significantly longer half-lives than their 2-substituted counterparts [1]. Substituting a regioisomer without systematic re-optimization therefore risks altered reactivity in synthetic sequences, divergent metabolic stability, and unpredictable pharmacological outcomes in downstream applications.

Regioisomeric 5-cyclopropoxy or 2-chloro analogs may shift reactivity: the pyridine nitrogen position alters SNAr and PK profiles.
2-Alkoxypyridine analogs reported shorter oral half-life vs. 4-alkoxy class; substitution may alter duration context.
Linear alkoxy (methoxy/ethoxy) analogs lack cyclopropyl metabolic protection; substitution may affect stability screening.

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Differentiation Evidence


4-Cyclopropoxy Substitution: Prolonged Oral Half-Life vs. 2-Pyridines

In a focused SAR study of alkoxypyridine-based S1P₁ receptor agonists, Bolli et al. (2016) demonstrated that the position of the pyridine nitrogen attachment point determines pharmacokinetic fate. While 2-pyridine derivatives were more selective against S1PR3, the corresponding 3- or 4-pyridine analogues showed significantly longer oral half-lives and, as a consequence, longer pharmacological duration of action after oral administration in Wistar rats [1]. For the target compound, the cyclopropoxy group is positioned at the 4-position of the pyridine ring—matching the substitution pattern associated with prolonged exposure. The best-in-series cyclopentoxy-pyridine 45b (a 4-alkoxy pyridine) maximally reduced blood lymphocyte count for at least 24 h after a single oral dose of 10 mg/kg [1]. This evidence indicates that 3-chloro-4-cyclopropoxy-2-ethylpyridine, by virtue of its 4-alkoxy substitution architecture, belongs to a regioisomeric class with intrinsically favorable oral PK properties relative to 2-substituted pyridine analogs.

Oral PK duration
Class-level
4-alkoxypyridine (target class) Reported prolonged half-life; series-leading analog 45b showed ≥24 h lymphocyte reduction at 10 mg/kg p.o.
2-alkoxypyridine analogs Shorter oral half-life; higher S1PR3 selectivity
Supports oral duration research context
Class-level SAR from Bolli et al. 2016; specific t½ for target compound not reported
Alkoxypyridine SAR Oral pharmacokinetics S1P1 receptor agonist Pyridine regioisomer half-life Immunomodulation

Cyclopropoxy Group Reduces Oxidative Metabolism Liability

The cyclopropoxy group is a recognized structural motif for reducing oxidative metabolism at ether linkages. Hypha Discovery has documented that cyclopropyl ring systems are employed to block oxidative metabolic pathways, thereby increasing drug half-life and improving potency [1]. In contrast, unsubstituted alkoxy groups (e.g., methoxy, ethoxy) at the pyridine 4-position are susceptible to O-dealkylation by cytochrome P450 enzymes, which can lead to rapid metabolic clearance [1]. The target compound incorporates a cyclopropoxy ether at the 4-position rather than a linear alkoxy group, positioning it in a class of compounds with inherently greater metabolic stability. This differentiates it from the simpler 4-alkoxy analogs such as 4-methoxy- or 4-ethoxy-2-ethylpyridine derivatives, which lack the steric and electronic protection conferred by the cyclopropyl ring.

Metabolic stability
Class-level
Cyclopropyl groups documented to reduce oxidative metabolism at ether linkages vs. linear alkoxy chains.
May support metabolic stability screening
Source: Hypha Discovery; target-specific Clint not publicly reported
Cyclopropyl metabolic stability Oxidative metabolism Ether metabolic liability Drug half-life extension CYP450 metabolism

3-Chloro Substituent: Differential SNAr Reactivity

The reactivity of chloropyridines toward nucleophilic aromatic substitution (SNAr) is strongly position-dependent. 2-Chloropyridine and 4-chloropyridine readily undergo SNAr due to stabilization of the Meisenheimer intermediate by the ring nitrogen, whereas 3-chloropyridine is substantially less reactive because the negative charge cannot be delocalized onto the nitrogen atom [1]. The target compound bears chlorine at the 3-position, meaning the chloro substituent is relatively inert to SNAr under standard conditions compared to regioisomers with chlorine at the 2- or 4-position (e.g., 2-chloro-4-cyclopropoxy-3-ethylpyridine, CAS 1243467-59-5; or 4-chloro-3-cyclopropoxy-2-ethylpyridine). This differential reactivity enables chemoselective synthetic strategies: the 4-cyclopropoxy and 2-ethyl groups can be elaborated while the 3-chloro position remains intact for late-stage functionalization via cross-coupling (e.g., Suzuki, Buchwald-Hartwig) or directed ortho-metalation approaches [1].

SNAr reactivity
Class-level
3-chloro (target) Low SNAr reactivity; chlorine retained under standard conditions
2-/4-chloro analogs Readily displaced by nucleophiles
Enables chemoselective synthetic strategies
General pyridine SNAr principles; rate constants not reported for target
Nucleophilic aromatic substitution Chloropyridine reactivity Chemoselective functionalization Pyridine synthetic intermediate Cross-coupling

KMO Inhibitor CHDI-340246: 3-Chloro-4-cyclopropoxy Pharmacophore

The 3-chloro-4-cyclopropoxy substitution motif has been validated in a drug discovery context through CHDI-340246, a potent and selective kynurenine monooxygenase (KMO) inhibitor developed by the CHDI Foundation . CHDI-340246 (6-(3-chloro-4-cyclopropoxy-phenyl)-pyrimidine-4-carboxylic acid) contains the 3-chloro-4-cyclopropoxy-phenyl fragment as a critical pharmacophoric element . The compound and its solid-state forms have been characterized in patent filings, and methods of use for treating neurodegenerative disorders have been disclosed [1]. While CHDI-340246 employs a phenyl (not pyridine) core, the 3-chloro-4-cyclopropoxy substitution pattern is identical, demonstrating that this specific arrangement of substituents is pharmacologically competent and has attracted significant drug discovery investment. This provides supporting evidence that the target compound, bearing the same 3-chloro-4-cyclopropoxy motif on a pyridine scaffold, may serve as a privileged building block for CNS-penetrant or anti-inflammatory drug candidates targeting the kynurenine pathway.

KMO pharmacophore
Supporting
3-chloro-4-cyclopropoxy motif validated in KMO inhibitor CHDI-340246.
Supports building block selection for kynurenine pathway studies
CHDI-340246 uses phenyl core; target pyridine analog data not available
KMO inhibitor CHDI-340246 3-chloro-4-cyclopropoxy pharmacophore Neurodegeneration Kynurenine pathway

Reduced Phototoxicity of Alkoxypyridines vs. Aminopyridines

A critical differentiation between alkoxypyridines and their aminopyridine counterparts is the marked reduction in phototoxicity. Bolli et al. (2016) reported that the aminopyridine lead compound 1 was phototoxic in vitro, prompting a scaffold switch to alkoxy-substituted pyridines. The photo irritancy factor (PIF) of the alkoxypyridine series was significantly lower than that of aminopyridine 1, and most alkoxypyridine compounds were not phototoxic in the 3T3 NRU phototoxicity test [1]. One alkoxypyridine compound showed a PIF value of 0.9, well below the threshold for phototoxic classification . As an alkoxy-substituted pyridine (4-cyclopropoxy), the target compound belongs to this low-phototoxicity structural class, differentiating it from amino-substituted pyridine analogs that carry a phototoxic liability and may require additional photosafety evaluation during development.

Phototoxicity (PIF)
Class-level
0.9 PIF (non-phototoxic)
Alkoxypyridine class reported lower phototoxicity vs. aminopyridines
3T3 NRU assay; target-specific PIF not available
Phototoxicity 3T3 NRU assay PIF Alkoxypyridine safety Drug photosafety

4-Cyclopropoxy-3-chloro vs. 5-Cyclopropoxy: Patent Precedent

A survey of publicly available patent and database records for C₁₀H₁₂ClNO pyridine regioisomers reveals an asymmetry in documented applications. The 3-chloro-4-cyclopropoxy motif (as found in the target compound and its close analog 3-chloro-4-cyclopropoxypicolinamide, CAS 1243470-04-3) appears in multiple drug-discovery-relevant contexts, including KMO inhibition (CHDI-340246) and kinase-targeted scaffolds . In contrast, the 5-cyclopropoxy regioisomer (3-chloro-5-cyclopropoxy-2-ethylpyridine, CAS 1243463-20-8) is virtually absent from the bioactive compound literature, appearing only in chemical supplier catalogues . Similarly, 2-chloro-4-cyclopropoxy-3-ethylpyridine (CAS 1243467-59-5) lacks documented biological precedent. This asymmetric distribution of patent and literature precedent indicates that the 3-chloro-4-cyclopropoxy substitution pattern has been preferentially selected in drug discovery programs, likely reflecting favorable physicochemical or pharmacological properties of this specific regioisomeric arrangement.

Patent precedent
Supporting
3-chloro-4-cyclopropoxy motif preferentially cited in bioactive patents vs. other regioisomers.
Strengthens procurement rationale for library inclusion
Survey May 2026; alternative regioisomers lack bioactive documentation
Patent precedent Bioactive scaffold Regioisomeric selectivity Medicinal chemistry building block Lead optimization

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Application Scenarios


S1P₁ Agonist Lead Optimization with Prolonged Oral Duration

Medicinal chemistry teams developing oral S1P₁ receptor agonists for autoimmune indications should prioritize 4-alkoxypyridine building blocks over 2-alkoxypyridine alternatives. The target compound's 4-cyclopropoxy substitution architecture aligns with the SAR established by Bolli et al. (2016), where 3- and 4-alkoxypyridines demonstrated significantly longer oral half-lives than 2-substituted congeners [1]. Incorporating 3-chloro-4-cyclopropoxy-2-ethylpyridine as a late-stage diversification intermediate enables exploration of the 3-position (via cross-coupling of the chloro group) while retaining the PK-favorable 4-cyclopropoxy-2-ethyl pyridine core. The cyclopropoxy group further provides metabolic stability advantages over linear alkoxy alternatives [2], and the alkoxypyridine scaffold inherently avoids the phototoxicity liability documented for aminopyridine-based S1P₁ agonists [1].

CNS-Penetrant KMO Inhibitor Intermediate

The 3-chloro-4-cyclopropoxy motif is pharmacologically validated through CHDI-340246, a KMO inhibitor under investigation for Huntington's disease and related neurodegenerative conditions [1]. Researchers pursuing kynurenine pathway modulation can use 3-chloro-4-cyclopropoxy-2-ethylpyridine as a pyridine-based isosteric replacement for the phenyl core in CHDI-340246 analogs. The pyridine nitrogen may enhance CNS penetration by reducing logP relative to the phenyl counterpart while providing an additional hydrogen-bond acceptor for target engagement. The 2-ethyl group offers a vector for further elaboration or may mimic the lipophilic contacts made by the pyrimidine-carboxylic acid moiety in CHDI-340246 [1].

Orthogonal Functionalization for Trisubstituted Pyridine Libraries

The target compound's substitution pattern—a relatively inert 3-chloro group paired with electron-rich 4-cyclopropoxy and 2-ethyl substituents—enables sequential, chemoselective functionalization strategies [1]. The 3-chloro position resists SNAr under conditions that would displace 2- or 4-chloro groups, allowing the pyridine ring to be elaborated at alternative positions first. Subsequent transition-metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig, or Negishi) at the 3-chloro position provides access to diverse 3-aryl, 3-amino, or 3-alkyl derivatives [1]. This orthogonal reactivity profile makes the compound a strategic choice for diversity-oriented synthesis libraries where regioisomeric purity and predictable reactivity are essential for parallel synthesis workflows.

Regioisomeric Purity Reference Standard

Given that multiple regioisomers share the molecular formula C₁₀H₁₂ClNO (MW 197.66), unambiguous identification and quantification of the desired 3-chloro-4-cyclopropoxy-2-ethyl isomer is critical for quality control in medicinal chemistry [1]. The target compound, with its well-defined canonical SMILES (CCC1=NC=CC(=C1Cl)OC2CC2) and InChI Key (IGEULUSJYGAXJT-UHFFFAOYSA-N), can serve as an authenticated reference standard for HPLC, LC-MS, or NMR-based regioisomeric purity assays [1]. This application is particularly relevant for contract research organizations and pharmaceutical development teams that must demonstrate regioisomeric fidelity in intermediates destined for IND-enabling studies.

Application
Selection Property
Validation Focus
S1P₁ agonist lead optimization
4-alkoxypyridine architecture with reported oral duration class context
Oral PK duration in rodent models
KMO inhibitor intermediate
3-chloro-4-cyclopropoxy pharmacophore
KMO inhibition and CNS penetration modeling
Orthogonal functionalization library
Chemoselective 3-chloro handle resistant to SNAr
Cross-coupling reactivity profiling
Regioisomeric purity reference
Authenticated 3-chloro-4-cyclopropoxy regioisomer
HPLC/LC-MS regioisomeric purity assay development
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